Cas no 2229018-06-6 (3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid
• CAS No: 2229018-06-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5810817
• PubChem ID: 165979867
• Update Time: 2025-05-22

3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid
• EN300-1793071
• 2229018-06-6

• Inchi： 1S/C9H11NO3/c1-5-4-10-6(2)7(5)3-8(11)9(12)13/h4,10H,3H2,1-2H3,(H,12,13)
• InChI Key： YPYORBOTWQBSTF-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid

Comprehensive Analysis of 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid (CAS No. 2229018-06-6)

In the realm of organic chemistry and pharmaceutical research, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid (CAS No. 2229018-06-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrole ring and oxopropanoic acid moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and intricate architecture make it a promising candidate for drug discovery, particularly in targeting metabolic pathways and enzyme modulation.

The 2,4-dimethyl-1H-pyrrol-3-yl group in this compound is a key feature that contributes to its chemical reactivity and biological activity. Recent studies have highlighted its potential role in the synthesis of heterocyclic compounds, which are pivotal in developing therapeutics for inflammatory and neurodegenerative diseases. Given the rising global focus on precision medicine and personalized therapeutics, this compound aligns with the demand for innovative small molecules that can be tailored to specific biological targets.

From a synthetic chemistry perspective, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid offers versatility. Its oxopropanoic acid functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict the efficacy of novel compounds. Researchers are increasingly leveraging such tools to accelerate the identification of lead compounds, and this molecule’s scaffold fits seamlessly into this paradigm.

Another area where this compound shows promise is in the study of metabolomics and biochemical pathways. Its structure suggests potential interactions with key enzymes involved in cellular metabolism, making it a valuable probe for understanding disease mechanisms. For instance, the 2-oxopropanoic acid moiety is reminiscent of intermediates in the Krebs cycle, hinting at possible applications in metabolic disorder research. This connection is especially timely, given the growing prevalence of conditions like diabetes and obesity worldwide.

Environmental and sustainability considerations are also shaping the discourse around chemical research. 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid can be synthesized using green chemistry principles, minimizing waste and energy consumption. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals and academics alike. By optimizing synthetic routes, researchers can reduce the ecological footprint of producing such specialized compounds.

In summary, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid (CAS No. 2229018-06-6) represents a multifaceted molecule with applications spanning drug discovery, metabolic research, and sustainable chemistry. Its structural features, including the pyrrole and oxopropanoic acid groups, underscore its potential in addressing contemporary scientific challenges. As the fields of AI in chemistry and green synthesis continue to evolve, this compound is poised to play a pivotal role in advancing both theoretical and applied research.